N,N'-bis[1-(hydroxymethyl)pentyl]ethanediamide

• IUPAC Name: N,N'-bis(1-hydroxyhexan-2-yl)oxamide
• InChI: InChI=1S/C14H28N2O4/c1-3-5-7-11(9-17)15-13(19)14(20)16-12(10-18)8-6-4-2/h11-12,17-18H,3-10H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key: XBTICJVZGBSWDU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CO)NC(=O)C(=O)NC(CCCC)CO
• Molecular Formula: C14H28N2O4
• Molecular Weight: 288.38 g/mol

Description

“N,N’-bis[1-(hydroxymethyl)pentyl]ethanediamide” is a complex organic compound. It contains two hydroxymethyl groups (-CH2OH), which are common in alcohols and can participate in hydrogen bonding, making the compound polar. It also contains an ethanediamide group, which is a type of amide and can also participate in hydrogen bonding.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its atoms and the bonds between them. The presence of hydroxymethyl and ethanediamide groups would likely influence its structure and properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The hydroxymethyl groups might be susceptible to reactions typical of alcohols, while the ethanediamide group might undergo reactions typical of amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar hydroxymethyl and ethanediamide groups might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied for various uses based on its structure and reactivity.